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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B106662 Get Quote

Linalool Oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of linalool oxide, a naturally occurring

monoterpenoid with significant interest in the fragrance, flavor, and pharmaceutical industries.

This document covers its chemical identity, including CAS numbers and molecular structure,

detailed experimental protocols for its synthesis, and an exploration of its biological activities.

Chemical Identity and Molecular Structure
Linalool oxide is a bicyclic monoterpenoid ether that exists as several stereoisomers, primarily

categorized into furanoid (five-membered ring) and pyranoid (six-membered ring) forms. Each

of these forms can also exist as cis and trans diastereomers. The general molecular formula for

linalool oxide is C₁₀H₁₈O₂.[1][2]

Molecular Structure
The core structure of linalool oxide consists of a substituted tetrahydrofuran or

tetrahydropyran ring. The specific arrangement of the substituents gives rise to the different

isomers.
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Furanoid Linalool Oxide: Features a five-membered tetrahydrofuran ring. Pyranoid Linalool
Oxide: Features a six-membered tetrahydropyran ring.

CAS Numbers of Linalool Oxide Isomers
The Chemical Abstracts Service (CAS) has assigned unique registry numbers to the various

forms of linalool oxide, which are crucial for unambiguous identification in research and

commerce.

Compound
Name

Ring Structure Isomerism CAS Number Citations

Linalool Oxide

(mixture of

isomers)

Furanoid/Pyranoi

d
Mixture 1365-19-1 [2][3]

Linalool Oxide

(furanoid,

mixture)

Furanoid Mixture 60047-17-8 [4]

cis-Linalool

Oxide (furanoid)
Furanoid cis 5989-33-3 [5]

trans-Linalool

Oxide (furanoid)
Furanoid trans 34995-77-2 [6]

Linalool Oxide

(pyranoid,

mixture)

Pyranoid Mixture 14049-11-7 [1][7]

cis-Linalool

Oxide (pyranoid)
Pyranoid cis 14009-71-3 [8]

trans-Linalool

Oxide (pyranoid)
Pyranoid trans 39028-58-5 [9]

(+)-trans-Linalool

Oxide (pyranoid)
Pyranoid (+)-trans 10448-31-4 [10]

Physicochemical Properties
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The physical properties of linalool oxide isomers vary depending on their specific

stereochemistry. These properties are critical for their application in various fields.

Property
cis-Furanoid
Linalool Oxide

trans-Furanoid
Linalool Oxide

Pyranoid Linalool
Oxide (mixture)

Boiling Point
188-192 °C @ 760

mmHg[5]

201-202 °C @ 760

mmHg[6][11]

223-224 °C @ 760

mmHg[1][12]

Density Not readily available Not readily available
0.991-0.996 g/cm³ @

20°C[1][12]

Refractive Index Not readily available Not readily available
1.472-1.482 @

20°C[1][12]

Experimental Protocols: Synthesis of Linalool Oxide
Isomers
A practical laboratory-scale synthesis for all eight stereoisomeric forms of linalool oxide has

been developed, starting from the enantiomers of linalool.[13] The following is a summary of

the key steps.

General Procedure for the Preparation of Linalool Oxide
Isomers
The synthesis involves the epoxidation of linalool followed by an acid-catalyzed intramolecular

cyclization to yield a mixture of furanoid and pyranoid isomers.[13][14]

Step 1: Epoxidation and Cyclization

Linalool is dissolved in a suitable solvent (e.g., dichloromethane).

An epoxidizing agent, such as meta-chloroperoxybenzoic acid (mCPBA), is added portion-

wise at a controlled temperature (e.g., 0 °C).

Following the complete consumption of the starting linalool, a catalytic amount of a protic

acid (e.g., p-toluenesulfonic acid, PTSA) is added to facilitate the cyclization reaction.
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The reaction yields a crude mixture of furanoid and pyranoid linalool oxide isomers.[13]

Step 2: Separation of Pyranoid Isomers

The crude mixture is subjected to chemoselective benzoylation. The secondary hydroxyl

group of the pyranoid isomers reacts preferentially with benzoyl chloride in the presence of

pyridine.

The resulting benzoate esters of the pyranoid forms can then be separated from the

unreacted furanoid isomers by column chromatography.[13]

Step 3: Separation of Furanoid Isomers

The isolated mixture of furanoid isomers is acetylated using acetic anhydride and sodium

acetate.

The resulting acetate esters of the cis- and trans-furanoid isomers are separable by column

chromatography.[13]

Step 4: Hydrolysis of Esters

The separated benzoate and acetate esters are hydrolyzed (e.g., using sodium hydroxide in

methanol or lithium aluminium hydride) to yield the pure individual stereoisomers of pyranoid

and furanoid linalool oxides, respectively.[13][14]

Caption: Synthetic workflow for the separation of linalool oxide isomers.

Biological Activity and Potential Mechanisms of
Action
Linalool, the precursor to linalool oxide, is well-documented for its broad-spectrum biological

activities, including antimicrobial and antifungal properties.[15] The mechanisms of action for

linalool oxide are believed to be similar, primarily targeting the cell membrane and cell wall of

microorganisms.

Antifungal Mechanism
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The antifungal activity of linalool, and likely linalool oxide, involves the disruption of fungal cell

integrity through multiple modes of action.

Cell Membrane Disruption: Linalool has been shown to damage the fungal cell membrane,

leading to increased permeability and leakage of intracellular components.[16][17] This is a

critical step in its fungicidal effect.

Ergosterol Synthesis Inhibition: A key component of the fungal cell membrane is ergosterol.

Linalool can interfere with the ergosterol biosynthesis pathway, further compromising

membrane integrity and function.[17][18]

Cell Wall Degradation: The fungal cell wall provides structural support and protection.

Linalool is thought to inhibit key enzymes involved in cell wall synthesis, such as 1,3-β-

glucan synthase, weakening the cell wall and making the fungus more susceptible to osmotic

stress.[18]

Plausible Antifungal Mechanism of Linalool Oxide
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Caption: Conceptual diagram of the antifungal action of linalool oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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